Cas no 65445-45-6 (OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL)-)

• Product Name: OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL)-
• CAS No: 65445-45-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 3478126
• PubChem ID: 85928458
• Update Time: 2025-05-18

OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL)- Chemical and Physical Properties

Names and Identifiers

• OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL)-
• 2-Oxiranecarbonitrile, 3-methyl-3-(2-methylpropyl)-
• 65445-45-6
• 3-Methyl-3-(2-methylpropyl)oxirane-2-carbonitrile
• EN300-699917

• Inchi： 1S/C8H13NO/c1-6(2)4-8(3)7(5-9)10-8/h6-7H,4H2,1-3H3
• InChI Key： XLTWILJXXFYJSX-UHFFFAOYSA-N
• SMILES： O1C(C)(CC(C)C)C1C#N

Computed Properties

• Exact Mass: 139.099714038Da
• Monoisotopic Mass: 139.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3Ų

Additional information on OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL)-

Introduction to OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL) (CAS No. 65445-45-6)

OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL), identified by its Chemical Abstracts Service (CAS) number 65445-45-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of oxirane derivatives, which are known for their versatile reactivity and utility in various chemical transformations. The structural features of 3-METHYL-3-(2-METHYLPROPYL) make it a particularly intriguing molecule for researchers exploring novel synthetic pathways and functional materials.

The molecular structure of this compound consists of an oxirane ring fused with a nitrile group, further substituted with a 3-methyl and a 2-methylpropyl side chain. This unique arrangement imparts distinct chemical properties that make it valuable in both academic research and industrial applications. The oxirane ring, also known as an epoxide, is a highly reactive three-membered heterocycle that readily participates in nucleophilic additions, making it a cornerstone in the synthesis of complex organic molecules.

In recent years, the study of oxirane derivatives has seen substantial advancements, particularly in their application as intermediates in pharmaceutical synthesis. Researchers have been exploring the potential of these compounds in developing new drugs due to their ability to undergo facile functionalization. For instance, the nitrile group in OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL) can be hydrolyzed to form carboxylic acids or converted into amides, providing versatile routes for drug development.

One of the most compelling aspects of this compound is its role in catalytic processes. The presence of both electron-withdrawing and electron-donating groups on the oxirane ring allows it to act as an effective ligand in transition metal-catalyzed reactions. Recent studies have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, where it serves as a precursor to more complex molecular architectures. These reactions are pivotal in constructing biaryl compounds, which are prevalent in many pharmacologically active agents.

The industrial relevance of OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL) is further underscored by its application in polymer chemistry. Oxirane derivatives are widely used as monomers or additives in polymer synthesis due to their ability to undergo ring-opening polymerization. This property makes them valuable for creating high-performance polymers with tailored properties. For example, they can be incorporated into copolymers to enhance thermal stability or mechanical strength, which is particularly important in aerospace and automotive industries.

Recent breakthroughs in green chemistry have also highlighted the importance of sustainable synthetic routes. The use of OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL) as a building block allows for the development of environmentally friendly synthetic strategies. For instance, catalytic methods that minimize waste and energy consumption have been optimized for its preparation and subsequent transformations. These advancements align with global efforts to reduce the environmental impact of chemical manufacturing processes.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of oxirane-based compounds. Preclinical studies have shown that derivatives of this class exhibit promising biological activities across various disease models. The ability of the oxirane ring to undergo controlled bioconjugation has opened new avenues for drug delivery systems. Researchers are investigating its use in prodrug formulations where it can be selectively activated within target tissues, thereby improving drug efficacy and reducing side effects.

In conclusion, OXIRANECARBONITRILE, 3-METHYL-3-(2-METHYLPROPYL) (CAS No. 65445-45-6) represents a fascinating compound with broad applications in synthetic chemistry, catalysis, polymer science, and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for scientists seeking to develop innovative materials and therapeutic agents. As research continues to uncover new methodologies for its utilization, its importance is expected to grow further within the scientific community.